Cas no 2034200-82-1 (1-(1,3-benzoxazol-2-yl)-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyrrolidine-2-carboxamide)

• Product Name: 1-(1,3-benzoxazol-2-yl)-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyrrolidine-2-carboxamide
• CAS No: 2034200-82-1
• MF: C₂₂H₂₂N₆O₂
• MW: 402.449083805084
• CID: 6125620
• PubChem ID: 121022408
• Update Time: 2025-07-27

1-(1,3-benzoxazol-2-yl)-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzoxazol-2-yl)-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyrrolidine-2-carboxamide
• 1-(1,3-benzoxazol-2-yl)-N-[[5-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]pyrrolidine-2-carboxamide
• F6560-6023
• 1-(1,3-benzoxazol-2-yl)-N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}pyrrolidine-2-carboxamide
• 2034200-82-1
• 1-(benzo[d]oxazol-2-yl)-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)pyrrolidine-2-carboxamide
• AKOS026704298

• Inchi： 1S/C22H22N6O2/c1-27-18(8-9-25-27)16-11-15(12-23-14-16)13-24-21(29)19-6-4-10-28(19)22-26-17-5-2-3-7-20(17)30-22/h2-3,5,7-9,11-12,14,19H,4,6,10,13H2,1H3,(H,24,29)
• InChI Key： JYIOAFIBFDSLMH-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1N1CCCC1C(NCC1C=NC=C(C2=CC=NN2C)C=1)=O

Computed Properties

• Exact Mass: 402.18042397g/mol
• Monoisotopic Mass: 402.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 89.1Ų

Additional information on 1-(1,3-benzoxazol-2-yl)-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyrrolidine-2-carboxamide

Comprehensive Overview of 1-(1,3-benzoxazol-2-yl)-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyrrolidine-2-carboxamide (CAS No. 2034200-82-1)

The compound 1-(1,3-benzoxazol-2-yl)-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyrrolidine-2-carboxamide (CAS No. 2034200-82-1) is a sophisticated small molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a benzoxazole core linked to a pyrrolidine-2-carboxamide moiety via a pyridinylmethyl bridge, positions it as a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its potential applications in modulating protein-protein interactions, a hot topic in contemporary drug development.

In recent years, the demand for novel heterocyclic compounds like 1-(1,3-benzoxazol-2-yl)-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyrrolidine-2-carboxamide has surged due to their versatility in addressing unmet medical needs. The integration of a 1-methyl-1H-pyrazol-5-yl group enhances its binding affinity to certain enzymatic targets, making it a subject of intense study in oncology and inflammation research. This aligns with the growing interest in personalized medicine and targeted therapies, which dominate current scientific discourse.

The synthetic route for CAS No. 2034200-82-1 involves multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and amide bond formations. Such methodologies are frequently searched by chemists seeking efficient protocols for complex molecule assembly. The compound's pyrrolidine-2-carboxamide segment is particularly noteworthy, as it mimics natural peptide backbones, a strategy often employed in the design of protease inhibitors and GPCR modulators.

From a pharmacological perspective, 1-(1,3-benzoxazol-2-yl)-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyrrolidine-2-carboxamide exhibits favorable physicochemical properties, including moderate lipophilicity and molecular weight, which are critical for drug-likeness assessments. These attributes are frequently queried in databases like PubChem and ChemSpider, reflecting the compound's relevance in virtual screening campaigns. Additionally, its benzoxazole scaffold is associated with fluorescence properties, opening avenues for its use as a molecular probe in bioimaging studies.

The rise of artificial intelligence in drug discovery has further amplified interest in compounds like CAS No. 2034200-82-1. Machine learning models trained on similar structures can predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, a feature highly sought after by pharmaceutical researchers. This intersection of chemistry and AI is a trending topic, with many publications exploring how such synergies accelerate hit-to-lead optimization.

In conclusion, 1-(1,3-benzoxazol-2-yl)-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyrrolidine-2-carboxamide represents a compelling case study in modern drug design. Its structural complexity, combined with its potential therapeutic applications, makes it a valuable subject for both academic and industrial research. As the scientific community continues to explore its mechanisms and derivatives, this compound is poised to remain at the forefront of innovative chemical entity development.